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Compound of Interest

Compound Name: 1-Bromo-3-iodobenzene

Cat. No.: B1265593 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-3-iodobenzene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 1-Bromo-3-iodobenzene, ensuring the well-being of laboratory personnel and

compliance with safety standards. Adherence to these procedures is paramount for minimizing

risks associated with this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for 1-Bromo-3-iodobenzene is presented below. This

information is crucial for safe handling and storage.
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Property Value

Molecular Formula C₆H₄BrI

Molecular Weight 282.90 g/mol

Appearance Colorless to yellow liquid

Melting Point -9.3 to -9 °C

Boiling Point 120 °C at 24 hPa

Density 2.219 g/mL at 25 °C

Flash Point 113 °C (closed cup)

Storage Temperature
Room temperature, recommended <15°C in a

cool, dark place

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Bromo-3-
iodobenzene to prevent exposure.
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Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical splash goggles

conforming to EN166 or OSHA

29 CFR 1910.133 standards. A

face shield should be worn

over goggles if there is a risk of

splashing.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[2]

Hand Protection

Heavy-duty, chemically

resistant gloves (e.g., nitrile,

neoprene, or Viton).[3]

Disposable nitrile gloves

should be changed

immediately upon

contamination.

Prevents skin contact, which

can cause skin irritation.[4][2]

[5]

Body Protection

A flame-resistant lab coat, fully

buttoned, with long sleeves.

Long pants and closed-toe,

closed-heel shoes are

required. For larger quantities

or increased splash potential,

a chemical-resistant apron or

suit is recommended.[3]

Protects skin from exposure.

Respiratory Protection

All handling must be

conducted in a certified

chemical fume hood to avoid

inhalation of vapors.[5] If

ventilation is insufficient, a

NIOSH/MSHA-approved

respirator may be necessary.

May cause respiratory

irritation.[1][4][2][5]

Experimental Protocol: Safe Handling of 1-Bromo-3-
iodobenzene
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This step-by-step guide outlines the procedure for safely using 1-Bromo-3-iodobenzene in a

laboratory setting.

1. Preparation and Precautionary Measures

Engineering Controls: Before starting any work, ensure that the chemical fume hood is

functioning correctly. The work area should be equipped with an accessible eyewash station

and safety shower.[5]

Spill Kit: Confirm that a spill kit containing an inert absorbent material (e.g., sand, silica gel,

or commercial sorbent) is readily available.[1][4]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

2. Handling and Transfer

Container Inspection: Visually inspect the container for any damage or leaks before moving

it.

Chemical Transfer: Conduct all transfers of 1-Bromo-3-iodobenzene inside a chemical fume

hood to minimize the risk of inhalation.[1] Use appropriate, clean glassware and avoid

splashing.

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and

well-ventilated area away from direct sunlight and incompatible materials such as strong

oxidizing agents.[1][4][6]

3. First Aid Procedures

In case of eye contact: Immediately rinse the eyes with plenty of water for at least 15

minutes, making sure to flush under the eyelids. Seek immediate medical attention.[1][4]

In case of skin contact: Remove contaminated clothing and wash the affected area

immediately with soap and plenty of water.[1][4] If skin irritation occurs, get medical advice.

[5]
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If inhaled: Move the person to fresh air. If they are not breathing, give artificial respiration.

Consult a physician.[1][4]

If swallowed: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.

Never give anything by mouth to an unconscious person.[1][6]

4. Waste Disposal and Decontamination

Waste Collection: Collect all waste containing 1-Bromo-3-iodobenzene, including

contaminated absorbent materials from spills, in a suitable, labeled, and closed container for

hazardous waste.[1][4]

Disposal Regulations: Dispose of the chemical waste in accordance with all federal, state,

and local environmental regulations. Do not allow the product to enter drains.[1][5]

Decontamination: Thoroughly clean all contaminated surfaces and equipment after use.

Wash hands thoroughly with soap and water after handling the chemical.[1][5]

Workflow for Safe Handling of 1-Bromo-3-
iodobenzene
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1. Preparation

2. Handling & Experiment

3. Post-Experiment & Disposal Emergency Procedures
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Caption: Workflow for the safe handling of 1-Bromo-3-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

